Methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate

• CAS No.: 876742-91-5
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• IUPAC Name: methyl 1-ethyl-3-formylindole-6-carboxylate
• InChI: InChI=1S/C13H13NO3/c1-3-14-7-10(8-15)11-5-4-9(6-12(11)14)13(16)17-2/h4-8H,3H2,1-2H3
• InChI Key: QIBQCLSEIBGUGH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=C1C=C(C=C2)C(=O)OC)C=O

Description

Methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Ethyl-1H-indole-6-carboxylic acid methyl ester (900 mg, 4.45 mmol) is dissolved in DMF (3.3 mL). This is added dropwise to an ice-cold solution of POCl3 (430 μL, 4.5 mmol) in DMF (1.5 mL). The reaction mixture is stirred at room temperature for 90 minutes. The reaction mixture is then treated with 6N NaOH (3.5 ml). The mixture is then partitioned between H2O and ethyl acetate. Purification by silica gel chromatography (5-10% EtOAc/CH2Cl2) yields 1-ethyl-3-formyl-1H-indole-6-carboxylic acid methyl ester (985 mg, 96%) as a white solid.